Cas no 2248275-42-3 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate
• CAS No: 2248275-42-3
• MF: C₁₉H₂₂N₂O₆
• MW: 374.387785434723
• CID: 6135537
• PubChem ID: 165730845
• Update Time: 2025-05-19

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248275-42-3
• 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate
• EN300-6521114

• Inchi： 1S/C19H22N2O6/c1-18(2,3)26-17(25)20-11-7-10-19(20,4)16(24)27-21-14(22)12-8-5-6-9-13(12)15(21)23/h5-6,8-9H,7,10-11H2,1-4H3
• InChI Key： QQLVWYNQALDGIV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C)=O

Computed Properties

• Exact Mass: 374.14778643g/mol
• Monoisotopic Mass: 374.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate

Recent Advances in the Study of 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate (CAS: 2248275-42-3)

The compound 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate (CAS: 2248275-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and isoindole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to selectively inhibit specific proteases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2248275-42-3 exhibits high affinity for caspase-1, a critical enzyme in the inflammasome complex. This inhibition leads to a significant reduction in pro-inflammatory cytokine release, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and gout. The study also highlighted the compound's favorable toxicity profile in vitro, making it a promising candidate for further preclinical development.

Another area of interest is the synthetic optimization of 2248275-42-3. Researchers have developed a more efficient and scalable synthesis route, as reported in a recent issue of Organic Process Research & Development. The new method utilizes a one-pot cascade reaction, significantly reducing the number of purification steps and improving overall yield. This advancement is crucial for large-scale production, which is essential for future clinical trials and commercialization. The study also explored the stability of the compound under various conditions, providing valuable insights for formulation development.

Pharmacokinetic studies have also been a focus of recent investigations. A preclinical study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 2248275-42-3 in rodent models. The results indicated good oral bioavailability and a reasonable half-life, although some metabolic instability was observed in liver microsomes. These findings underscore the need for further structural modifications to enhance metabolic stability while maintaining the compound's therapeutic efficacy.

In conclusion, 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate (CAS: 2248275-42-3) represents a promising scaffold for the development of new therapeutic agents. Recent studies have provided a deeper understanding of its biological activity, synthetic accessibility, and pharmacokinetic properties. Future research should focus on optimizing its structure for improved metabolic stability and evaluating its efficacy in disease-relevant animal models. The compound's potential as a novel anti-inflammatory agent makes it a valuable candidate for further investigation in the pharmaceutical industry.